Cas no 1807121-12-5 (2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol
• CAS No: 1807121-12-5
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4876611
• Update Time: 2025-05-26

2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-6(9(10)11)3-13-8(2-12)7(5)4-14/h3,9,14H,4H2,1H3
• InChI Key： FWJAEOHARHJIFB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(CO)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol (CAS No. 1807121-12-5)

2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol (CAS No. 1807121-12-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique molecular structure, combining a cyano group, a difluoromethyl moiety, and a hydroxymethyl functional group on a pyridine ring. Its structural complexity makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection.

The growing interest in fluorinated pyridines stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol for its potential role in developing novel kinase inhibitors or antimicrobial agents. Its difluoromethyl group is particularly noteworthy, as fluorination often improves lipophilicity and membrane permeability—key factors in optimizing drug candidates.

In agrochemical applications, this compound’s pyridine core and cyano substitution align with trends in sustainable pest control. With the global shift toward eco-friendly pesticides, 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol could serve as a precursor for next-generation herbicides or fungicides. Its structural motifs are similar to those in commercially successful products, driving demand for further research.

Synthetic accessibility and scalability are frequently asked questions about CAS No. 1807121-12-5. Current literature suggests multi-step routes involving halogenation, cyanation, and fluorination reactions. Optimizing these processes remains a focus for industrial chemists, especially to reduce costs and environmental impact. Green chemistry principles, such as catalytic fluorination, are being explored to enhance the compound’s production efficiency.

From a commercial perspective, 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol is gaining traction in custom synthesis catalogs. Suppliers highlight its purity (>98%) and compatibility with cross-coupling reactions, appealing to pharmaceutical developers. Analytical data, including NMR and HPLC profiles, are typically provided to ensure quality control, addressing another common query from potential buyers.

Future directions for this compound may involve its integration into AI-driven drug discovery platforms. Virtual screening libraries increasingly include fluorinated heterocycles, and CAS No. 1807121-12-5 could emerge as a hit in silico models targeting specific enzymes. Collaborative studies between computational chemists and synthetic labs are expected to unlock further applications.

In summary, 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-methanol represents a versatile building block with dual utility in life sciences. Its combination of fluorine atoms and pyridine heterocycle addresses contemporary challenges in molecular design, making it a compound to watch in both academic and industrial settings.